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Compound of Interest

Compound Name: YoYo-3

Cat. No.: B114211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Finding: YoYo-3 is Impermeable to Live Cells
with Intact Membranes
YoYo-3 is a high-affinity, far-red fluorescent nucleic acid stain that is fundamentally

impermeable to live cells possessing intact plasma membranes. This characteristic makes it an

invaluable tool for selectively identifying and quantifying dead or membrane-compromised cells

within a population. Its utility is particularly pronounced in assays where distinguishing between

viable and non-viable cells is critical, such as in cytotoxicity studies and the analysis of late-

stage apoptosis.

Upon entering a cell with a compromised membrane, YoYo-3 intercalates into the DNA, leading

to a significant enhancement of its fluorescence. This property allows for a clear and robust

signal from dead cells, while live cells remain unstained and thus, non-fluorescent.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of YoYo-3, including its

spectral properties and recommended working concentrations for various applications.
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Parameter Value Source(s)

Excitation Maximum (DNA-

bound)
612 nm [1]

Emission Maximum (DNA-

bound)
631 nm [1]

Fluorescence Enhancement
~500-fold (for the related YoYo-

1)
[2]

Working Concentration (Long-

Term Imaging)
200 - 300 nM [1]

Working Concentration (Flow

Cytometry)

Protocol-dependent, typically

in the nM range
N/A

Mechanism of Action: Bis-Intercalation
YoYo-3 is a dimeric cyanine dye, and its mechanism of staining involves the insertion of its two

planar aromatic ring systems between the base pairs of double-stranded DNA. This mode of

binding, known as bis-intercalation, is a high-affinity interaction that significantly stabilizes the

DNA-dye complex. This interaction is also responsible for the dramatic increase in the dye's

fluorescence quantum yield. The process can be conceptualized as a two-step mechanism

involving an initial mono-intercalation event, where one of the dye's chromophores inserts into

the DNA, followed by the second chromophore intercalating at a nearby site.
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Incubate 15 min
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Analyze by Flow Cytometry

Gate Populations:
- Live (AV-/YoYo-3-)

- Early Apoptotic (AV+/YoYo-3-)
- Late Apoptotic/Necrotic (AV+/YoYo-3+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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